Cas no 315246-76-5 (2-(4-Cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide)

• Product Name: 2-(4-Cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide
• CAS No: 315246-76-5
• CID: 4645295
• Update Time: 2025-05-23

2-(4-Cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-CYANO-1-PHENYL-5,6,7,8-TETRAHYDRO-3-ISOQUINOLINYL)SULFANYL]ACETAMIDE
• 2-(4-Cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(4-Cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide

Introduction to 2-(4-Cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide (CAS No. 315246-76-5)

2-(4-Cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide, identified by its CAS number 315246-76-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline derivatives class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a sulfanylacetamide moiety linked to a tetrahydroisoquinoline core substituted with a cyano group and a phenyl ring, positions it as a promising candidate for further exploration in drug discovery and development.

The tetrahydroisoquinoline scaffold is particularly noteworthy due to its prevalence in biologically active natural products and synthetic drugs. Compounds derived from this scaffold have been implicated in various pharmacological mechanisms, including modulation of neurotransmitter systems and inhibition of key enzymes involved in metabolic pathways. The presence of the cyano group at the 4-position introduces additional electronic properties to the molecule, which can influence its reactivity and binding affinity to biological targets. Furthermore, the sulfanylacetamide functional group is known to enhance solubility and bioavailability, making it an attractive feature for drug-like properties.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their potential in addressing unmet medical needs. Specifically, studies have highlighted the role of these compounds in modulating central nervous system (CNS) disorders, such as depression and neurodegenerative diseases. The unique structural features of 2-(4-cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide suggest that it may interact with multiple biological pathways simultaneously, offering a multifaceted approach to therapeutic intervention.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. Isoquinoline derivatives have been shown to target various oncogenic pathways by inhibiting key enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs). The sulfanylacetamide moiety may enhance the compound's ability to penetrate cellular membranes and reach intracellular targets efficiently. Additionally, the cyano group could participate in hydrogen bonding or other non-covalent interactions with amino acid residues in the enzyme active site, improving binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 2-(4-cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide with high precision. Molecular docking studies have suggested that this compound may bind to ATP-binding pockets of kinases such as EGFR (Epidermal Growth Factor Receptor) and MET (Met Proto-Oncogene), which are frequently overexpressed in various cancers. These findings are supported by experimental data demonstrating inhibitory effects on tumor cell proliferation in vitro.

The synthesis of 2-(4-cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide presents both challenges and opportunities for medicinal chemists. The construction of the tetrahydroisoquinoline core typically involves multi-step reactions starting from readily available precursors such as phenethylamines or benzaldehyde derivatives. The introduction of the cyano group can be achieved through cyanation reactions using reagents like sodium cyanide or copper(I) cyanide under controlled conditions. The final step involves coupling the sulfanylacetamide moiety to the isoquinoline scaffold via nucleophilic substitution or condensation reactions.

In terms of pharmacokinetic properties, 2-(4-cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide exhibits promising characteristics that make it suitable for further development. Preliminary pharmacokinetic studies indicate reasonable oral bioavailability and moderate metabolic stability. The sulfanylacetamide group contributes to good solubility in water-based media while maintaining sufficient lipophilicity for membrane permeability. These properties are critical for ensuring that the compound reaches its target sites effectively within the body.

The potential therapeutic applications of this compound are broad and span across multiple disease areas. In addition to its anti-cancer properties, research suggests that it may also have neuroprotective effects by modulating neurotransmitter release or inhibiting oxidative stress-induced damage. Furthermore, isoquinoline derivatives have shown promise in treating inflammatory diseases by inhibiting pro-inflammatory cytokine production. The unique combination of structural features in 2-(4-cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide makes it a versatile scaffold for designing novel therapeutics.

As research continues to uncover new biological activities of isoquinoline derivatives, 2-(4-cyano-1-phenyl-5,6,7,8-tetrahydro-3-isoquinolinyl)sulfanylacetamide is poised to play a significant role in drug discovery efforts. Its structural complexity offers opportunities for further optimization through structure-based drug design approaches such as co-crystallization with protein targets or use in fragment-based screening campaigns. By leveraging computational tools alongside experimental validation, 315246-76-5 could be transformed into a lead compound for future clinical development.

In conclusion, 2-(4-cyano-l -phenyl -5 , 6 , 7 , 8 -tetrahy dro -3 -is oquino lin yl ) sul fany l aceta m ide (CAS No . 315246 -76 -5 ) represents an exciting prospect in pharmaceutical chemistry . Its unique structural features , combined with preliminary evidence of biological activity, make it a valuable asset for researchers seeking novel therapeutic agents . As our understanding of molecular interactions advances, this compound will undoubtedly continue to be explored as a potential treatment for various diseases .